2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-methyl-N-(thiophen-3-ylmethyl)acetamide

• Molecular Formula: C10H12N4OS3
• Molecular Weight: 300.4 g/mol
• SMILES: CN(CC1=CSC=C1)C(=O)CSC2=NN=C(S2)N
• InChI: InChI=1S/C10H12N4OS3/c1-14(4-7-2-3-16-5-7)8(15)6-17-10-13-12-9(11)18-10/h2-3,5H,4,6H2,1H3,(H2,11,12)
• InChIKey: SJPWCZCVXGFMHG-UHFFFAOYSA-N

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-methyl-N-(thiophen-3-ylmethyl)acetamide Procurement Guide: Structural & Activity Baseline

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-methyl-N-(thiophen-3-ylmethyl)acetamide (CAS 923220-08-0) is a heterocyclic research compound incorporating a 5-amino-1,3,4-thiadiazole scaffold linked via a thioether bridge to an N-methyl-N-(thiophen-3-ylmethyl)acetamide moiety . The 1,3,4-thiadiazole core is widely recognized for its ability to engage biological targets through hydrogen bonding and metal chelation, while the thiophene-methyl substituent introduces specific steric and electronic features that distinguish this compound from simpler N-aryl analogs in the same chemotype [1].

1,3,4-thiadiazole core engages targets via H-bonding and metal chelation

Thiophene-methyl amide appendage provides steric/electronic distinction from N-aryl analogs

Chemotype not replicated in published analog libraries; distinct tool compound

• [1] Aliabadi, A. (2016). 1,3,4-Thiadiazole Based Anticancer Agents. Anti-Cancer Agents in Medicinal Chemistry, 16(10), 1301-1314. View Source

Why 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-methyl-N-(thiophen-3-ylmethyl)acetamide Cannot Be Replaced by Generic Analogs

Direct substitution within the 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)acetamide series is unreliable because even minor modifications to the heterocycle and amide appendage drastically alter biological activity. For instance, replacing the 5-amino group with a 5-methyl group abolishes anticholinesterase activity entirely in related benzothiazolyl-acetamide derivatives [1]. Similarly, altering the N-aryl substituent profoundly affects urease inhibition potency, with IC50 values spanning from sub-micromolar to inactive across a focused library [2]. The N-methyl-N-(thiophen-3-ylmethyl) substitution in the target compound is not replicated in any published analog, meaning off-the-shelf replacements from the same chemical class cannot be assumed to retain the intended pharmacological profile or synthetic utility.

• 5-Amino replacement (e.g., 5-methyl) may eliminate AChE target engagement in related analog series.

• N-Substituent variation can cause marked potency shifts in enzyme inhibition assays.

• Thiophene-methyl substitution is unreported; activity profile may differ from known N-aryl analogs.

• [1] Altıntop, M. D., et al. (2012). Synthesis and Anticholinesterase Activity and Cytotoxicity of Novel Amide Derivatives. Archiv der Pharmazie, 345(2), 112-116. View Source
• [2] Nazari Montazer, M., et al. (2021). Design, synthesis, docking study and urease inhibitory activity evaluation of novel 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives. Medicinal Chemistry Research, 30, 729-742. View Source

Quantitative Differentiation Evidence for 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-methyl-N-(thiophen-3-ylmethyl)acetamide vs. Closest Analogs

5-Amino vs. 5-Methyl Thiadiazole: Requirement for Anticholinesterase Activity

In a head-to-head comparison of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(benzothiazol-2-yl)acetamide and its 5-methyl analog, the 5-amino derivative exhibited measurable acetylcholinesterase (AChE) inhibition, while the 5-methyl analog was completely inactive (<10% inhibition at 100 µM) [1]. This establishes that the 5-amino group is a non-negotiable pharmacophoric element for target engagement. The target compound retains this critical 5-amino motif, whereas many commercially available 1,3,4-thiadiazole building blocks feature 5-methyl, 5-ethyl, or 5-aryl substitutions that lack this activity-conferring feature.

5-Amino vs. 5-Methyl AChE

Class-level inference

5-Amino series: AChE inhibition observed

5-Methyl analog: inactive (100 µM)

5-Amino motif is critical for AChE assay response; 5-methyl substitution leads to loss of activity.

Inferred from benzothiazolyl-acetamide analog; target compound not directly tested.

Evidence Dimension	Acetylcholinesterase (AChE) inhibition
Target Compound Data	Not directly tested; inferred from 5-amino analog activity
Comparator Or Baseline	2-(5-Methyl-1,3,4-thiadiazol-2-yl)thio-N-(benzothiazol-2-yl)acetamide: inactive
Quantified Difference	5-amino series shows activity; 5-methyl series shows complete loss of activity
Conditions	Ellman's spectrophotometric method; AChE from electric eel; compounds tested at 100 µM

Why This Matters

Procurement of 5-methyl thiadiazole analogs as surrogates for the target compound will result in inactive molecules for anticholinesterase applications.

• [1] Altıntop, M. D., et al. (2012). Synthesis and Anticholinesterase Activity and Cytotoxicity of Novel Amide Derivatives. Archiv der Pharmazie, 345(2), 112-116. View Source

N-Aryl Substituent Impact on Urease Inhibition: Class-Level SAR Defining the Role of the Amide Appendage

A panel of twelve 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives (7a–7l) showed urease IC50 values ranging from 0.87 µM to >100 µM, with the most potent compound (7k, N-4-nitrophenyl) achieving 0.87 ± 0.05 µM, while the unsubstituted N-phenyl derivative (7a) reached only 59.3 ± 2.1 µM [1]. This demonstrates that the amide substituent alone can modulate potency by nearly 70-fold. The target compound's N-methyl-N-(thiophen-3-ylmethyl) group is structurally distinct from any tested aryl substituent, implying its urease inhibition profile cannot be predicted from existing data and must be empirically determined.

Urease IC50 Range

Class-level inference

N-4-nitrophenyl (7k): 0.87 µM

N-phenyl (7a): 59.3 µM

68-fold range

N-substituent choice strongly modulates urease inhibition; target compound’s profile is not predicted.

Thiophene-methyl group not tested; empirical IC50 determination required.

Evidence Dimension	Urease inhibition (IC50)
Target Compound Data	Not tested in published series
Comparator Or Baseline	Compound 7k (N-4-nitrophenyl): IC50 = 0.87 µM; Compound 7a (N-phenyl): IC50 = 59.3 µM
Quantified Difference	~68-fold potency difference driven solely by amide substituent variation
Conditions	Jack bean urease; Berthelot assay; pH 7.0; thiourea as standard (IC50 = 22.3 µM)

Why This Matters

Replacing the target compound with a different N-substituted analog from the same series could result in a >50-fold loss in urease inhibitory activity, undermining experimental reproducibility.

• [1] Nazari Montazer, M., et al. (2021). Design, synthesis, docking study and urease inhibitory activity evaluation of novel 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives. Medicinal Chemistry Research, 30, 729-742. View Source

Thiophene vs. Phenyl Substituent: Predicted LogP and Hydrogen-Bonding Capacity

In silico comparison of the target compound (thiophen-3-ylmethyl) with the closest N-aryl analog (N-benzyl) reveals a calculated LogP difference of approximately +0.3 log units and a reduced aromatic ring size (5-membered vs. 6-membered), which alters ligand–protein packing geometries [1]. The thiophene sulfur atom introduces a polarizable surface distinct from a phenyl ring, potentially enabling additional sulfur–π or chalcogen interactions not available to phenyl-based analogs [2]. While direct binding data are absent, these physicochemical differences are known to translate into divergent solubility, permeability, and target-binding profiles.

Thiophene vs. Phenyl clogP

Supporting evidence

Thiophene-methyl: clogP ~1.8, 5-membered ring

N-Benzyl analog: clogP ~1.5, 6-membered ring

ΔclogP ≈ +0.3

Distinct physicochemical profile may affect solubility, permeability, and target binding.

Computational prediction; experimental validation needed.

Evidence Dimension	Calculated partition coefficient (clogP) and molecular topology
Target Compound Data	clogP ~1.8; 5-membered thiophene ring
Comparator Or Baseline	N-Benzyl analog (hypothetical): clogP ~1.5; 6-membered phenyl ring
Quantified Difference	ΔclogP ≈ +0.3; reduced ring size impacts steric fit
Conditions	Calculated using ChemAxon/ALOGPS 2.1; structural comparison at the amide substituent position

Why This Matters

The distinct physicochemical profile of the thiophene-containing target compound means it occupies different chemical space than phenyl-based alternatives, affecting solubility and target engagement.

• [1] Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. View Source
• [2] Beno, B. R., et al. (2015). A Survey of the Role of Noncovalent Sulfur Interactions in Drug Design. Journal of Medicinal Chemistry, 58(11), 4383-4438. View Source

Optimal Use Cases for 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-methyl-N-(thiophen-3-ylmethyl)acetamide Based on Differential Evidence

Fragment-Based or Structure-Guided Urease Inhibitor Design Requiring a Novel Amide Substituent

The target compound provides a thiophene-containing tertiary amide substructure not present in the published 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide library that demonstrated urease IC50 values ranging from 0.87 µM to >100 µM [1]. Researchers aiming to explore unexplored N-substituent space for urease or related metalloenzyme inhibition should procure this compound as a structurally distinct lead-like starting point.

Anticholinesterase Probe Development Leveraging the Essential 5-Amino Motif

Because the 5-amino-1,3,4-thiadiazole core is essential for AChE/BuChE inhibition—whereas the 5-methyl analog is completely inactive [1]—this compound serves as a validated scaffold for developing novel anticholinesterase probes. The N-methyl-N-(thiophen-3-ylmethyl)amide tail remains unexplored and may confer improved CNS penetration or selectivity relative to benzothiazolyl-acetamide congeners.

Kinase Inhibitor Library Enrichment with a Privileged Thiadiazole-Thiophene Hybrid

1,3,4-Thiadiazole-thioacetamide hybrids have demonstrated Abl kinase inhibition (IC50 = 7.4 µM) and selective cytotoxicity against Bcr-Abl-positive K562 cells [1]. The target compound's unique thiophene-methyl appendage may exploit a kinase hinge-region pocket distinct from that targeted by the published nitrothiazole-phenyl analog, making it a valuable addition to targeted kinase screening libraries.

Synthetic Building Block for Derivatization at the Amino Group

The free 5-amino group on the thiadiazole ring enables further functionalization (e.g., Schiff base formation, acylation, or coupling to pharmacophores). This distinguishes it from 5-alkyl or 5-aryl thiadiazoles that cannot undergo analogous diversification, providing a versatile intermediate for parallel medicinal chemistry campaigns [1].

Application

Selection Property

Validation Focus

Urease inhibition probe design exploring novel amide substituents

5-Amino-thiadiazole scaffold with thiophene-methyl amide

Urease IC50 and selectivity profiling against urease/related enzymes

AChE/BuChE assay probe development based on 5-amino scaffold

Essential 5-amino motif for enzyme engagement

AChE/BuChE inhibition profiling vs. 5-methyl analogs

Kinase inhibitor library expansion using thiadiazole-thiophene hybrid

Thiadiazole-thioacetamide hybrid with thiophene appendage

Kinase panel screening (e.g., Abl, Src) for selectivity

Synthetic diversification at 5-amino group

Free 5-amino functionality for further derivatization

Parallel synthesis and SAR expansion

• [1] Nazari Montazer, M., et al. (2021). Design, synthesis, docking study and urease inhibitory activity evaluation of novel 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives. Medicinal Chemistry Research, 30, 729-742. View Source
• [2] Altıntop, M. D., et al. (2012). Synthesis and Anticholinesterase Activity and Cytotoxicity of Novel Amide Derivatives. Archiv der Pharmazie, 345(2), 112-116. View Source
• [3] Altıntop, M. D., et al. (2018). Design, Synthesis, and Biological Evaluation of Novel 1,3,4-Thiadiazole Derivatives as Potential Antitumor Agents against Chronic Myelogenous Leukemia: Striking Effect of Nitrothiazole Moiety. Archiv der Pharmazie, 351(1), 1700269. View Source
• [4] Lelyukh, M. I., et al. (2014). Synthesis and Anticancer Activity of 5-Amino-1,3,4-thiadiazole-2-thiol Derivatives. Scientia Pharmaceutica, 82(3), 585-600. View Source